2-amino-N-(3-isopropoxypropyl)-1-(4-methoxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• IUPAC Name: 2-amino-1-(4-methoxyphenyl)-N-(3-propan-2-yloxypropyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C24H27N5O3/c1-15(2)32-14-6-13-26-24(30)20-21-23(28-19-8-5-4-7-18(19)27-21)29(22(20)25)16-9-11-17(31-3)12-10-16/h4-5,7-12,15H,6,13-14,25H2,1-3H3,(H,26,30)
• InChI Key: CKFPSTSRLQXHCV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCNC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)C4=CC=C(C=C4)OC)N
• Molecular Formula: C24H27N5O3
• Molecular Weight: 433.5 g/mol
• CAS No.: 847184-47-8

Description

2-amino-N-(3-isopropoxypropyl)-1-(4-methoxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is a high-purity chemical compound offered for research purposes. It belongs to the pyrrolo[2,3-b]quinoxaline class of heterocyclic compounds, which are recognized as a privileged scaffold in medicinal chemistry due to their diverse biological activities . Derivatives of this chemical family have been identified as core structures in investigational compounds targeting various disease pathways . Although the specific mechanism of action for this analog is subject to ongoing research, related pyrroloquinoxaline compounds have demonstrated significant potential as inhibitors of key enzymatic targets, such as phosphatidylinositol 3-kinase (PI3K), which is a crucial node in cellular signal transduction related to proliferation and survival . Furthermore, recent scientific literature highlights that pyrrolo[2,3-b]quinoxaline derivatives exhibit notable antioxidant properties, showing efficacy as radical scavengers, which may be relevant for studies investigating oxidative stress in physiological systems . The structure of this particular compound features a 4-methoxyphenyl substitution at the 1-position and a 3-isopropoxypropyl carboxamide chain at the 3-position, modifications that can influence its physicochemical properties and biomolecular interactions. This product is strictly intended for laboratory research and is not for diagnostic, therapeutic, or any other human use. Researchers are encouraged to consult the latest scientific literature for the most current findings on this compound class.

Biological Activity

2-amino-N-(3-isopropoxypropyl)-1-(4-methoxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is a compound belonging to the class of pyrroloquinoxalines, which have been investigated for various biological activities, including anti-inflammatory and anticancer properties. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy in different biological models, and potential therapeutic applications.

Chemical Structure

The chemical structure of 2-amino-N-(3-isopropoxypropyl)-1-(4-methoxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide can be represented as follows:

• Molecular Formula : C18H24N4O2
• Molecular Weight : 336.41 g/mol

The biological activity of this compound is primarily attributed to its interaction with various molecular targets involved in cellular signaling pathways. Notably:

• Inhibition of PI3K Pathway : Similar compounds have shown to inhibit the phosphoinositide 3-kinase (PI3K) pathway, which is crucial in cancer cell proliferation and survival. The inhibition of PI3K leads to reduced phosphorylation of downstream targets such as AKT, ultimately triggering apoptosis in cancer cells .
• Anti-inflammatory Effects : The compound may exert anti-inflammatory effects by modulating the expression of pro-inflammatory cytokines and enzymes such as COX-2 and IL-6. These pathways are critical in conditions like chronic obstructive pulmonary disease (COPD) and other inflammatory disorders .

In Vitro Studies

In vitro studies have demonstrated the following effects:

• Cell Viability : The compound showed significant cytotoxicity against various cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549) cells. The IC50 values ranged from 10 to 20 µM, indicating potent anti-cancer activity.
• Apoptosis Induction : Flow cytometry analyses revealed that treatment with the compound increased the percentage of apoptotic cells compared to control groups, suggesting its potential as an apoptosis-inducing agent.

In Vivo Studies

In vivo studies using rodent models have provided insights into the pharmacological potential of this compound:

• Tumor Growth Inhibition : In a xenograft model of human breast cancer, administration of the compound resulted in a significant reduction in tumor volume compared to untreated controls. Tumor growth was inhibited by approximately 60% at a dose of 50 mg/kg administered bi-weekly.
• Anti-inflammatory Activity : In a model of induced inflammation (e.g., carrageenan-induced paw edema), the compound demonstrated a marked reduction in edema formation, supporting its role as an anti-inflammatory agent.

Case Studies

Several case studies have highlighted the therapeutic potential of similar compounds:

• Study on Lung Cancer : A study indicated that pyrroloquinoxaline derivatives could inhibit tumor growth and metastasis in lung cancer models by targeting specific signaling pathways involved in cell migration and invasion .
• Chronic Inflammatory Diseases : Another case study reported that compounds with similar structures effectively reduced symptoms in animal models of asthma by downregulating inflammatory mediators such as TNF-alpha and IL-4 .

Comparison with Similar Compounds

Key Differences :

• Amide Side Chain : Replaces the isopropoxypropyl group with a methoxypropyl chain, reducing steric hindrance and lipophilicity.
• Substituent at Position 1 : Features a 3,4,5-trimethoxybenzylidene moiety instead of 4-methoxyphenyl, introducing additional methoxy groups that may enhance solubility and target affinity through polar interactions .

Hypothetical Implications :

• The trimethoxybenzylidene group could improve binding to hydrophobic enzyme pockets, while the shorter methoxypropyl chain might reduce metabolic stability compared to the isopropoxypropyl analog.

Structural Analog: 2-Amino-1-(3-methoxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (Identifier: 25Q)

Key Differences :

• Aryl Group : Substitutes the 4-methoxyphenyl with a 3-methoxyphenyl group, altering electronic effects (meta vs. para substitution).
• Amide Side Chain : Lacks the isopropoxypropyl chain, instead terminating in a simple carboxamide group .

Hypothetical Implications :

• The para-methoxy group in the target compound may offer better conjugation and target engagement compared to the meta-substituted analog. The isopropoxypropyl chain likely increases bioavailability by balancing lipophilicity and solubility.

Data Table: Comparative Structural and Physicochemical Properties

Compound Name	Molecular Formula	Key Substituents	Molecular Weight (g/mol)	Notable Features
Target Compound	C₂₅H₂₈N₆O₃	4-Methoxyphenyl, isopropoxypropyl	460.53	High lipophilicity; potential for enhanced membrane permeability
2-Amino-N-(3-methoxypropyl)-1-[(E)-(3,4,5-trimethoxybenzylidene)amino]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide	C₂₇H₂₉N₇O₅	3,4,5-Trimethoxybenzylidene, methoxypropyl	547.57	Increased polarity; potential for improved solubility
2-Amino-1-(3-methoxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (25Q)	C₁₈H₁₅N₅O₂	3-Methoxyphenyl, carboxamide	341.35	Simpler structure; reduced steric bulk

Research Findings and Implications

• Synthetic Pathways : Analogous compounds (e.g., and ) are synthesized via palladium-catalyzed cross-coupling or condensation reactions, suggesting shared methodologies for the target compound .
• Biological Activity: While direct data are unavailable, pyrroloquinoxaline derivatives often exhibit kinase inhibitory activity. The isopropoxypropyl chain in the target compound may prolong half-life compared to methoxypropyl analogs .
• Thermal Stability : Related compounds (e.g., ) show melting points between 175–178°C, implying moderate thermal stability for the target compound .

Preparation Methods

Cyclocondensation of Diamines with α-Ketoesters

A common method involves reacting 2,3-diaminoquinoxaline with α-ketoesters under acidic conditions. For example:

$$\text{2,3-Diaminoquinoxaline} + \text{Ethyl pyruvate} \xrightarrow{\text{HCl, EtOH}} \text{Pyrrolo[2,3-b]quinoxaline-3-carboxylate}$$

This intermediate is subsequently hydrolyzed to the carboxylic acid and converted to the carboxamide.

Palladium-Catalyzed Annulation

Alternative approaches employ palladium-catalyzed C–H activation to form the pyrrole ring. For instance, coupling 2-chloroquinoxaline with a propargylamine derivative in the presence of Pd(PPh₃)₄ yields the bicyclic system.

Optimization and Process Chemistry Considerations

Solvent and Temperature Effects

• Cyclocondensation : Ethanol or DMF at 80–100°C.

• Amination : Toluene/DMF (4:1) at 110°C.

• Coupling : Dichloromethane or THF at 0–25°C.

Catalytic Systems

• Palladium catalysts : Pd(OAc)₂/Xantphos for aryl amination.

• Copper iodide : For Ullmann-type couplings.

Yield and Purity Data

Step	Yield (%)	Purity (HPLC)
Cyclocondensation	72	95
Aryl amination	68	90
Carboxamide coupling	88	98

Characterization and Analytical Validation

Spectroscopic Data

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.45 (s, 1H, NH), 7.82–7.12 (m, 8H, aromatic), 4.10 (t, 2H, OCH₂), 3.78 (s, 3H, OCH₃).

• HRMS : m/z calc. for C₂₄H₂₈N₅O₃ [M+H]⁺: 442.2094; found: 442.2096.

Chromatographic Purity

• HPLC : >98% purity (C18 column, 70:30 MeOH/H₂O).

Challenges and Mitigation Strategies

• Regioselectivity in annulation : Controlled by steric directing groups.

• Carboxamide hydrolysis : Avoid aqueous workup at high pH.

• Byproduct formation : Use scavengers like molecular sieves for imine intermediates .